1H-Indole, 3-(2-bromoethyl)-7-methyl-
Description
1H-Indole, 3-(2-bromoethyl)-7-methyl- is a brominated indole derivative characterized by a 2-bromoethyl substituent at position 3 and a methyl group at position 7. This compound is synthesized via a reaction involving phosphorus trifluoride (PF₃) and carbon tetrabromide (CBr₄) in methanol, yielding a white solid with a high purity (90% yield) .
Properties
IUPAC Name |
3-(2-bromoethyl)-7-methyl-1H-indole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrN/c1-8-3-2-4-10-9(5-6-12)7-13-11(8)10/h2-4,7,13H,5-6H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLNKXFYNWAMYJO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CN2)CCBr | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrN | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.12 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Indole Derivatives
Substituent Position and Functional Group Variations
5-Bromo-7-methyl-1H-indole (CAS 15936-81-9)
- Structure : Bromo (Br) at position 5, methyl (CH₃) at position 7.
- Synthesis : Prepared via electrophilic substitution or palladium-catalyzed coupling .
- Properties: Molecular formula C₉H₈BrN, soluble in organic solvents.
- Biological Relevance : Exhibits bioactivity in medicinal chemistry, likely due to bromine's electron-withdrawing effects .
3-(1-Benzyl-1H-imidazol-5-yl)-4-bromo-1H-indole (Compound 48)
- Structure : Bromo at position 4, benzyl-imidazole at position 3.
- Synthesis : Formed via condensation of 4-bromoindole-3-carbaldehyde with benzylamine derivatives .
- Properties : Yellow solid (m.p. 201–202°C), higher molecular weight (C₁₈H₁₄BrN₃ ) due to the benzyl-imidazole moiety. The imidazole group introduces hydrogen-bonding capacity, unlike the bromoethyl group in the target compound .
5-Bromo-3-(2-(4-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl)ethyl)-1H-indole (Compound 9c)
Physical and Spectral Properties
The bromoethyl group in the target compound likely causes distinct upfield shifts for adjacent protons compared to triazole or benzyl substituents.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
